Coenzyme A trilithium salt
Coenzyme A trilithium salt
Coenzyme A (CoA) is synthesized from phosphopantothenate by the action of enzyme pantothenate kinase and is the master regulator.
Brand Name:
Vulcanchem
CAS No.:
18439-24-2
VCID:
VC21135784
InChI:
InChI=1S/C21H36N7O16P3S.3Li/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;;;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);;;/q;3*+1/p-3/t11-,14-,15-,16+,20-;;;/m1.../s1
SMILES:
[Li+].[Li+].[Li+].CC(C)(COP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])C(C(=O)NCCC(=O)NCCS)O
Molecular Formula:
C21H33Li3N7O16P3S
Molecular Weight:
785.4 g/mol
Coenzyme A trilithium salt
CAS No.: 18439-24-2
Cat. No.: VC21135784
Molecular Formula: C21H33Li3N7O16P3S
Molecular Weight: 785.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Coenzyme A (CoA) is synthesized from phosphopantothenate by the action of enzyme pantothenate kinase and is the master regulator. |
|---|---|
| CAS No. | 18439-24-2 |
| Molecular Formula | C21H33Li3N7O16P3S |
| Molecular Weight | 785.4 g/mol |
| IUPAC Name | trilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate |
| Standard InChI | InChI=1S/C21H36N7O16P3S.3Li/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;;;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);;;/q;3*+1/p-3/t11-,14-,15-,16+,20-;;;/m1.../s1 |
| Standard InChI Key | QSCBPHBAFBVXRK-FFKZSOHASA-K |
| Isomeric SMILES | [Li+].[Li+].[Li+].CC(C)(COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])[C@H](C(=O)NCCC(=O)NCCS)O |
| SMILES | [Li+].[Li+].[Li+].CC(C)(COP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])C(C(=O)NCCC(=O)NCCS)O |
| Canonical SMILES | [Li+].[Li+].[Li+].CC(C)(COP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])C(C(=O)NCCC(=O)NCCS)O |
| Appearance | Assay:≥95%A crystalline solid |
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